Cas no 321839-91-2 (1-(4-fluorophenyl)-2-methoxyethan-1-amine)

• Product Name: 1-(4-fluorophenyl)-2-methoxyethan-1-amine
• CAS No: 321839-91-2
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 4645989
• PubChem ID: 16794201
• Update Time: 2023-08-30

1-(4-fluorophenyl)-2-methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-2-methoxyethan-1-amine
• AKOS009140444
• EN300-149064
• N13150
• 321839-91-2
• SCHEMBL4578371
• 1-(4-fluorophenyl)-2-methoxyethanamine
• RJKVATIGJAVHNL-UHFFFAOYSA-N

• Inchi： 1S/C9H12FNO/c1-12-6-9(11)7-2-4-8(10)5-3-7/h2-5,9H,6,11H2,1H3
• InChI Key： RJKVATIGJAVHNL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(COC)N

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų